Cas no 1270356-22-3 (3-amino-3-(5-bromo-2-chlorophenyl)propanoic acid)

• Product Name: 3-amino-3-(5-bromo-2-chlorophenyl)propanoic acid
• CAS No: 1270356-22-3
• MF: C₉H₉BrClNO₂
• MW: 278.530260801315
• CID: 5583361
• PubChem ID: 84714841
• Update Time: 2025-10-30

3-amino-3-(5-bromo-2-chlorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(5-bromo-2-chlorophenyl)propanoic acid
• Benzenepropanoic acid, β-amino-5-bromo-2-chloro-
• EN300-1911167
• 1270356-22-3

• Inchi： 1S/C9H9BrClNO2/c10-5-1-2-7(11)6(3-5)8(12)4-9(13)14/h1-3,8H,4,12H2,(H,13,14)
• InChI Key： ODOOZWVDWHAUHG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(CC(=O)O)N)Cl

Computed Properties

• Exact Mass: 276.95052g/mol
• Monoisotopic Mass: 276.95052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.678±0.06 g/cm3(Predicted)
• Boiling Point: 387.8±42.0 °C(Predicted)
• pka: 3.55±0.10(Predicted)

Additional information on 3-amino-3-(5-bromo-2-chlorophenyl)propanoic acid

Professional Introduction to 3-amino-3-(5-bromo-2-chlorophenyl)propanoic acid (CAS No. 1270356-22-3)

3-amino-3-(5-bromo-2-chlorophenyl)propanoic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1270356-22-3, has garnered attention due to its potential applications in drug development and biochemical research. The molecular structure of this compound incorporates both amino and carboxylic acid functional groups, making it a versatile intermediate in synthetic chemistry.

The presence of a 5-bromo-2-chlorophenyl moiety in the molecule enhances its reactivity and binding affinity, which are critical factors in designing novel therapeutic agents. Recent studies have highlighted the importance of such substituted aromatic rings in modulating biological pathways, particularly in oncology and inflammation research. The combination of bromine and chlorine atoms at specific positions on the benzene ring contributes to the compound's ability to interact with various biological targets, making it a promising candidate for further investigation.

In the realm of drug discovery, 3-amino-3-(5-bromo-2-chlorophenyl)propanoic acid has been explored as a precursor for more complex molecules. Its bifunctional nature allows for modifications at both the amino and carboxylic acid ends, enabling chemists to tailor its properties for specific applications. For instance, the amino group can be acylated or alkylated, while the carboxylic acid can form esters or salts, providing multiple avenues for structural diversification.

Recent advancements in computational chemistry have facilitated a deeper understanding of how 3-amino-3-(5-bromo-2-chlorophenyl)propanoic acid behaves in different environments. Molecular docking studies have revealed its potential as a ligand for enzymes involved in metabolic disorders and as a modulator of signaling pathways associated with neurological diseases. These findings align with the growing interest in developing small-molecule inhibitors that can selectively target disease-causing proteins.

The pharmaceutical industry has shown particular interest in derivatives of this compound due to their reported bioactivity. For example, modifications to the aromatic ring have led to compounds with enhanced anti-inflammatory properties. Such derivatives are being tested in preclinical trials to evaluate their efficacy and safety profiles. The success of these trials could pave the way for new therapeutic strategies targeting chronic inflammatory conditions.

Beyond its pharmaceutical applications, 3-amino-3-(5-bromo-2-chlorophenyl)propanoic acid also finds utility in biochemical research. Its role as a building block in organic synthesis has been instrumental in creating novel molecules with potential agrochemical applications. Researchers are exploring its derivatives as intermediates for synthesizing pesticides and herbicides that offer improved environmental compatibility.

The synthesis of this compound involves multi-step reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity. These techniques are essential for producing enough material for both laboratory-scale investigations and larger-scale applications.

The chemical properties of 3-amino-3-(5-bromo-2-chlorophenyl)propanoic acid make it an attractive candidate for further exploration in medicinal chemistry. Its ability to form hydrogen bonds, along with its solubility characteristics, allows it to interact effectively with biological molecules. This property is particularly valuable when designing drugs that need to traverse biological membranes or bind to specific receptors within cells.

In conclusion, 3-amino-3-(5-bromo-2-chlorophenyl)propanoic acid (CAS No. 1270356-22-3) is a multifaceted compound with significant potential in pharmaceuticals and biochemical research. Its unique structural features and reactivity make it a valuable tool for developing new drugs and understanding complex biological processes. As research continues to uncover new applications for this compound, its importance in advancing scientific knowledge is likely to grow.